Cas no 15865-94-8 (4,5-dimethyl-N-phenyl-2-Thiazolamine)

4,5-dimethyl-N-phenyl-2-Thiazolamine structure
15865-94-8 structure
Product Name:4,5-dimethyl-N-phenyl-2-Thiazolamine
CAS No:15865-94-8
MF:C11H12N2S
MW:204.291380882263
CID:2118421
PubChem ID:971435
Update Time:2025-04-21

4,5-dimethyl-N-phenyl-2-Thiazolamine Chemical and Physical Properties

Names and Identifiers

    • 4,5-dimethyl-N-phenyl-2-Thiazolamine
    • BDBM63484
    • (4,5-dimethylthiazol-2-yl)-phenyl-amine
    • 2-Anilino-4,5-dimethyl-1,3-thiazole
    • 4,5-dimethyl-N-phenyl-1,3-thiazol-2-amine
    • AKOS001275853
    • HMS2684C13
    • SMR000294418
    • cid_971435
    • 15865-94-8
    • MLS000671913
    • CHEMBL1457128
    • DA-21945
    • Z48853873
    • 4,5-dimethyl-N-phenylthiazol-2-amine
    • Inchi: 1S/C11H12N2S/c1-8-9(2)14-11(12-8)13-10-6-4-3-5-7-10/h3-7H,1-2H3,(H,12,13)
    • InChI Key: VEUBKVMWGDELMW-UHFFFAOYSA-N
    • SMILES: S1C(=NC(C)=C1C)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 204.07211956Da
  • Monoisotopic Mass: 204.07211956Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 53.2Ų
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